Sepsis
Sepsis
ICD: A41.9Ontology ID: DOID:0050117
Description
Sepsis is a life-threatening condition arising when the body's response to an infection causes injury to its own tissues and organs. It is a dysregulated host response to infection, leading to organ dysfunction. Severe sepsis can progress to septic shock, characterized by persistent hypotension requiring vasopressors to maintain mean arterial pressure (MAP) and elevated lactate levels, despite adequate fluid resuscitation, significantly increasing mortality risk.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
TLR4
基因: TLR4Receptor
CASP1
基因: CASP1Enzyme
TNF
基因: TNFOther
NOS2
基因: NOS2Enzyme
PTGS2
基因: PTGS2Enzyme
NFKB1
基因: NFKB1Transcription Factor
F2
基因: F2Enzyme
IL6
基因: IL6Cytokine
IL1B
基因: IL1BCytokine
CXCL8
基因: CXCL8
NLRP3
基因: NLRP3
IL18
基因: IL18
SELE
基因: SELE
HMGB1
基因: HMGB1
TBXAS1
基因: TBXAS1
Platelet-Activating Factor Receptor
基因: PTAFR
AMP-activated protein kinase
基因: PRKAA1/PRKAA2酶
TNF Receptor Associated Factor 6
基因: TRAF6信号转导蛋白
C-reactive protein
基因: CRP急性期蛋白
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

白头翁皂苷B4
Anemoside B4
CAS: 129741-57-7

银杏内酯M
Ginkgolide M
CAS: 15291-78-8

柳叶水甘草碱; 它波宁
Tabersonine
CAS: 4429-63-4

脱水羌活酚
Anhydronotoptol
CAS: 88206-51-3

(-)-Corynoxidine
(-)-corynoxidine
CAS: 57906-85-1

赤芝酸B
Lucidenic acid B
CAS: 95311-95-8

Multicaulisin
Multicaulisin
CAS: 286461-76-5

13-甲基小檗碱
13-Methylberberine
CAS: 54260-72-9

五味子酮
Schisandrone
CAS: 98619-25-1
哌拉西林EP杂质N
Piperacillin EP Impurity N (L-piperacillin)
Statistics
Treatment Compounds10
Metadata
Created At2/2/2026
Updated At2/13/2026